Cas no 1124383-03-4 (Ethyl [(4,6-dichloropyridin-2-yl)carbamothioyl]carbamate)
1124383-03-4 structure
Product Name:Ethyl [(4,6-dichloropyridin-2-yl)carbamothioyl]carbamate
CAS No:1124383-03-4
MF:C9H9Cl2N3O2S
MW:294.157658338547
CID:2136329
Update Time:2023-08-04
Ethyl [(4,6-dichloropyridin-2-yl)carbamothioyl]carbamate Chemical and Physical Properties
Names and Identifiers
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- Ethyl [(4,6-dichloropyridin-2-yl)carbamothioyl]carbamate
- ethyl {[(4,6-dichloropyridin-2-yl)amino]carbonothioyl}carbamate
- TUXCQKQMKGATPB-UHFFFAOYSA-N
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- Inchi: 1S/C9H9Cl2N3O2S/c1-2-16-9(15)14-8(17)13-7-4-5(10)3-6(11)12-7/h3-4H,2H2,1H3,(H2,12,13,14,15,17)
- InChI Key: TUXCQKQMKGATPB-UHFFFAOYSA-N
- SMILES: ClC1C=C(N=C(C=1)NC(NC(=O)OCC)=S)Cl
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 293
- Topological Polar Surface Area: 95.3
Ethyl [(4,6-dichloropyridin-2-yl)carbamothioyl]carbamate Related Literature
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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2. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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